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Eichlerialactone: A Comprehensive Technical
Guide
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Foreword: Addressing a Common Misconception
Preliminary research into eichlerialactone often presents a misleading association with the

fungal genus Eichleria. This technical guide clarifies that, based on current scientific literature,

eichlerialactone is a natural product isolated from flowering plants of the Meliaceae family,

specifically from the genera Dysoxylum and Aglaia. To date, there is no credible scientific

evidence to support its origin from any Eichleria species. This document will proceed with a

detailed overview of eichlerialactone based on its confirmed botanical sources.

Executive Summary
Eichlerialactone is a dammarane-type triterpenoid that has been isolated from plant species

such as Aglaia erythrosperma, Dysoxylum gotadhora, and Aglaia lawii[1]. This guide provides a

comprehensive overview of the discovery, chemical properties, and biological activities of

eichlerialactone. It includes detailed (where available in public documents) experimental

protocols for its isolation and characterization, alongside a summary of its known biological

activities, to serve as a valuable resource for researchers in natural product chemistry and drug

discovery.
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Physicochemical Properties
The fundamental physicochemical properties of eichlerialactone are summarized below. This

data is essential for its identification, characterization, and handling in a laboratory setting.

Property Value Source

Molecular Formula C₂₇H₄₂O₄ PubChem

Molecular Weight 430.6 g/mol PubChem

IUPAC Name

3-

[(3S,3aR,5aR,6S,7S,9aR,9bR)

-6,9a,9b-trimethyl-3-[(2S)-2-

methyl-5-oxooxolan-2-yl]-7-

prop-1-en-2-yl-

1,2,3,3a,4,5,5a,7,8,9-

decahydrocyclopenta[a]naphth

alen-6-yl]propanoic acid

PubChem

CAS Number 2202-01-9 PubChem

Isolation and Structure Elucidation
General Isolation Protocol from Aglaia erythrosperma
The following is a generalized protocol for the isolation of eichlerialactone from the fruits and

leaves of Aglaia erythrosperma, based on the abstract by Phongmaykin et al. (2011) and

standard phytochemical techniques. For precise details, consulting the full scientific paper is

recommended.

Diagram of the General Isolation Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1151833?utm_src=pdf-body
https://www.benchchem.com/product/b1151833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried and powdered fruits and leaves of Aglaia erythrosperma

Maceration with organic solvent (e.g., methanol or ethanol)

Filtration to remove solid plant material

Concentration of the filtrate under reduced pressure to yield a crude extract

Solvent-solvent partitioning (e.g., with n-hexane, ethyl acetate, and water)

Column chromatography of the active fraction (e.g., ethyl acetate fraction) over silica gel

Further purification by preparative HPLC or recrystallization

Pure Eichlerialactone

Click to download full resolution via product page

Caption: General workflow for the isolation of eichlerialactone.

Structure Elucidation Methodologies
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The structure of eichlerialactone was elucidated using a combination of modern spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for determining the carbon skeleton and the relative

stereochemistry of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular formula.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule, such as carbonyls and hydroxyls.

Table of Spectroscopic Data (Conceptual):

Technique Key Observations

¹H NMR

Signals corresponding to methyl groups, olefinic

protons, and protons adjacent to carbonyl and

ether functionalities.

¹³C NMR

Resonances for carbonyl carbons (lactone and

carboxylic acid), olefinic carbons, and a

characteristic number of sp³ carbons. A ¹³C

NMR spectrum is available on PubChem[2].

HRMS
Provides the exact mass, confirming the

molecular formula of C₂₇H₄₂O₄.

IR

Absorption bands indicating the presence of a γ-

lactone, a carboxylic acid, and a carbon-carbon

double bond.

Biological Activity
Eichlerialactone has been evaluated for its antimycobacterial and cytotoxic activities.

Antimycobacterial Activity
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Eichlerialactone has shown inhibitory activity against Mycobacterium tuberculosis H37Ra[1]

[3].

Assay Organism Result (MIC) Reference

Microplate Alamar

Blue Assay

Mycobacterium

tuberculosis H37Ra
25-50 µg/mL

Phongmaykin et al.,

2011[1][3]

Cytotoxic Activity
The cytotoxic potential of eichlerialactone has been investigated against several human

cancer cell lines[1][3].

Cell Line Cancer Type Result (IC₅₀) Reference

NCI-H187
Small Cell Lung

Cancer
25-50 µg/mL

Phongmaykin et al.,

2011[1][3]

KB
Epidermoid

Carcinoma
>50 µg/mL (inactive)

Phongmaykin et al.,

2011[1][3]

BC Breast Cancer >50 µg/mL (inactive)
Phongmaykin et al.,

2011[1][3]

Experimental Protocols (Generalized)
The following are generalized protocols for the biological evaluation of natural products like

eichlerialactone. For specific experimental details, the primary literature should be consulted.

Antimycobacterial Susceptibility Testing (Microplate
Alamar Blue Assay)
This assay is a common method for determining the minimum inhibitory concentration (MIC) of

a compound against Mycobacterium tuberculosis.

Diagram of the Antimycobacterial Assay Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1151833?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22011221/
https://www.semanticscholar.org/paper/Biologically-active-constituents-of-Aglaia-Phongmaykin-Kumamoto/5586041772b3ec53f231884cc53745ce6a2fa5c3
https://pubmed.ncbi.nlm.nih.gov/22011221/
https://www.semanticscholar.org/paper/Biologically-active-constituents-of-Aglaia-Phongmaykin-Kumamoto/5586041772b3ec53f231884cc53745ce6a2fa5c3
https://www.benchchem.com/product/b1151833?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22011221/
https://www.semanticscholar.org/paper/Biologically-active-constituents-of-Aglaia-Phongmaykin-Kumamoto/5586041772b3ec53f231884cc53745ce6a2fa5c3
https://pubmed.ncbi.nlm.nih.gov/22011221/
https://www.semanticscholar.org/paper/Biologically-active-constituents-of-Aglaia-Phongmaykin-Kumamoto/5586041772b3ec53f231884cc53745ce6a2fa5c3
https://pubmed.ncbi.nlm.nih.gov/22011221/
https://www.semanticscholar.org/paper/Biologically-active-constituents-of-Aglaia-Phongmaykin-Kumamoto/5586041772b3ec53f231884cc53745ce6a2fa5c3
https://pubmed.ncbi.nlm.nih.gov/22011221/
https://www.semanticscholar.org/paper/Biologically-active-constituents-of-Aglaia-Phongmaykin-Kumamoto/5586041772b3ec53f231884cc53745ce6a2fa5c3
https://www.benchchem.com/product/b1151833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare serial dilutions of Eichlerialactone in a 96-well plate

Inoculate with a standardized culture of Mycobacterium tuberculosis H37Ra

Incubate the plate under appropriate conditions

Add Alamar Blue reagent to each well

Re-incubate for color development

Read the results visually or with a plate reader (color change from blue to pink indicates bacterial growth)

Determine the MIC as the lowest concentration that inhibits color change

Click to download full resolution via product page

Caption: Workflow for the Microplate Alamar Blue Assay.

Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Diagram of the MTT Assay Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1151833?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed cancer cells in a 96-well plate and allow to adhere

Add serial dilutions of Eichlerialactone to the wells

Incubate for a specified period (e.g., 48-72 hours)

Add MTT solution to each well and incubate

Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals

Read the absorbance at a specific wavelength (e.g., 570 nm)

Calculate the IC₅₀ value from the dose-response curve

Click to download full resolution via product page

Caption: Workflow for the MTT cytotoxicity assay.

Signaling Pathways and Mechanism of Action
(Hypothetical)
The precise mechanism of action for eichlerialactone's antimycobacterial and cytotoxic effects

has not been elucidated. However, many triterpenoids exert their effects through various
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signaling pathways. Below is a hypothetical representation of potential pathways that could be

investigated.

Diagram of Potential Signaling Pathways:

Potential Cellular Targets

Downstream Effects

Eichlerialactone

Cell Membrane Integrity

Mitochondrial Function

DNA Replication/Repair

Protein Synthesis

ROS Production

Apoptosis

Cell Cycle Arrest

Click to download full resolution via product page

Caption: Hypothetical signaling pathways for eichlerialactone's bioactivity.

Conclusion and Future Directions
Eichlerialactone, a dammarane triterpenoid from Aglaia and Dysoxylum species,

demonstrates moderate antimycobacterial and selective cytotoxic activities. The incorrect

attribution of its origin to Eichleria species highlights the importance of verifying primary

sources in natural product research. Future research should focus on:

Total Synthesis: To provide a sustainable supply for further biological evaluation.

Mechanism of Action Studies: To elucidate the specific molecular targets and signaling

pathways involved in its bioactivity.
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Analogue Synthesis: To explore structure-activity relationships and potentially develop more

potent and selective derivatives.

In Vivo Studies: To evaluate its efficacy and safety in animal models.

This technical guide serves as a foundational document for researchers interested in the

further exploration and development of eichlerialactone as a potential therapeutic lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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